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Compound of Interest

Compound Name: hDHODH-IN-1

cat. No.: 82805237

The following provides essential safety and logistical information for the proper disposal of
hDHODH-IN-1, a potent inhibitor of human dihydroorotate dehydrogenase (hDHODH).
Adherence to these procedures is critical to ensure personnel safety and environmental
protection.

Hazard Identification and Safety Precautions
hDHODH-IN-1 is classified with the following hazards:
o Acute Oral Toxicity (Category 4): Harmful if swallowed[1].

e Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects[1].

Personal Protective Equipment (PPE): When handling hDHODH-IN-1, appropriate PPE must
be worn. This includes:

Safety goggles with side-shields

Protective gloves (e.g., nitrile)

Impervious clothing

A suitable respirator if dust or aerosols may be generated[1].

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation[1].
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Step-by-Step Disposal Protocol

The guiding principle for the disposal of hDHODH-IN-1 is to avoid release into the
environment[1]. Due to its toxicity to aquatic life, it must not be disposed of down the drain. All
waste containing this compound must be treated as hazardous chemical waste.

» Waste Segregation:

o Collect all unused or waste hDHODH-IN-1 (both solid powder and solutions) in a
dedicated, properly labeled hazardous waste container.

o Items contaminated with hDHODH-IN-1, such as pipette tips, empty vials, gloves, and
bench paper, should also be collected in a designated hazardous waste container[2].
These items are considered "trace-contaminated” waste.

» Container Labeling:

o The hazardous waste container must be clearly labeled with "Hazardous Waste" and the
full chemical name: "ThDHODH-IN-1".

o Include hazard pictograms for "Harmful" and "Hazardous to the Aquatic Environment".

e Spill Management:

[¢]

In the event of a spill, collect the spillage immediately[1].

o

Use an absorbent material for liquid spills.

o

Carefully sweep up solid spills, avoiding dust generation.

[¢]

All cleanup materials must be placed in the designated hazardous waste container.

[¢]

Wash the spill area thoroughly after material collection[1].

» Final Disposal:

o Dispose of the sealed and labeled hazardous waste container through an approved and
licensed waste disposal contractor or your institution's Environmental Health and Safety
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(EHS) office[1][3].

o The disposal method will likely involve incineration at a permitted facility to ensure
complete destruction of the compound|3].

Chemical and Safety Data

The following table summarizes key quantitative data for hDHODH-IN-1.

Property Value Source(s)
Molecular Weight 278.31 g/mol [1]14]
Chemical Formula C17H14N202 [1114]

ICso (NhDHODH) 25 nM [5]
Solubility in DMSO 56 mg/mL (201.21 mM) [6]

Storage (Powder) -20°C (Stable for 2-3 years) [61[7]

) -80°C (Up to 1 year); -20°C
Storage (in Solvent) (Up to 1 month) [51[6]
p to 1 mon

Experimental Workflow and Disposal Logic

The following diagrams illustrate the handling and disposal workflow for hDHODH-IN-1.
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'
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Caption: Workflow for handling and disposal of hDHODH-IN-1.
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Identify hDHODH-IN-1 Waste
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Caption: Decision logic for the proper disposal of hDHODH-IN-1 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b2805237?utm_src=pdf-body-img
https://www.benchchem.com/product/b2805237?utm_src=pdf-body
https://www.benchchem.com/product/b2805237?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2805237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

. hDHODH-IN-1|1173715-42-8|MSDS [dcchemicals.com]
. ph.health.mil [ph.health.mil]

. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

. medkoo.com [medkoo.com]

. medchemexpress.com [medchemexpress.com]

. selleckchem.com [selleckchem.com]

°
~ (o)) )] EaN w N -

. hDHODH-IN-1 | hDHODH Inhibitor | DC Chemicals [dcchemicals.com]

« To cite this document: BenchChem. [Proper Disposal Procedures for hDHODH-IN-1].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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